2172114-50-8(1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one) Price
This page is the exclusive Price page for 2172114-50-8(1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one
C14H19NOS
249.371762514114
6428216
1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478418-1.0g | enaminestore | 1g | $0.0 | 06 Jun. 2023 | ||
| Enamine | EN300-1478418-50mg | enamine | 50mg | $1500.0 | 28 Sep. 2023 | ||
| Enamine | EN300-1478418-100mg | enamine | 100mg | $1572.0 | 28 Sep. 2023 | ||
| Enamine | EN300-1478418-250mg | enamine | 250mg | $1642.0 | 28 Sep. 2023 | ||
| Enamine | EN300-1478418-500mg | enamine | 500mg | $1714.0 | 28 Sep. 2023 | ||
| Enamine | EN300-1478418-1000mg | enamine | 1000mg | $1785.0 | 28 Sep. 2023 | ||
| Enamine | EN300-1478418-2500mg | enamine | 2500mg | $3501.0 | 28 Sep. 2023 | ||
| Enamine | EN300-1478418-5000mg | enamine | 5000mg | $5179.0 | 28 Sep. 2023 | ||
| Enamine | EN300-1478418-10000mg | enamine | 10000mg | $7681.0 | 28 Sep. 2023 |
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
上海帛亦医药科技有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
NewCan Biotech Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises